Cas no 2751614-57-8 (1H-Pyrrolo[3,2-b]pyridine, 6-fluoro-2,3-dihydro-, hydrochloride (1:1))

• Product Name: 1H-Pyrrolo[3,2-b]pyridine, 6-fluoro-2,3-dihydro-, hydrochloride (1:1)
• CAS No: 2751614-57-8
• MF: C₇H₈ClFN₂
• MW: 174.603223800659
• CID: 5416638
• Update Time: 2025-05-24

1H-Pyrrolo[3,2-b]pyridine, 6-fluoro-2,3-dihydro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-b]pyridine, 6-fluoro-2,3-dihydro-, hydrochloride (1:1)

• Inchi： 1S/C7H7FN2.ClH/c8-5-3-7-6(10-4-5)1-2-9-7;/h3-4,9H,1-2H2;1H
• InChI Key： OOVJDVAHQFGXHB-UHFFFAOYSA-N
• SMILES： FC1=CN=C2CCNC2=C1.Cl

Additional information on 1H-Pyrrolo[3,2-b]pyridine, 6-fluoro-2,3-dihydro-, hydrochloride (1:1)

1H-Pyrrolo[3,2-b]pyridine, 6-fluoro-2,3-dihydro-, hydrochloride (1:1)

The compound CAS No. 2751614-57-8, also known as 1H-Pyrrolo[3,2-b]pyridine, 6-fluoro-2,3-dihydro-, hydrochloride (1:1), is a highly specialized organic molecule with significant applications in modern pharmaceutical and chemical research. This compound belongs to the class of heterocyclic compounds, specifically pyrrolopyridines, which have garnered substantial attention due to their unique structural properties and potential biological activities. The presence of a fluorine atom at the 6-position further enhances its chemical versatility and pharmacological potential.

Structural Features and Synthesis

The molecular structure of CAS No. 2751614-57-8 is characterized by a fused pyrrole and pyridine ring system. The dihydro form indicates the presence of two hydrogen atoms in the ring system, which contributes to its stability and reactivity. The hydrochloride salt form (1:1 ratio) suggests that this compound is typically used in its protonated form for various applications. Recent advancements in synthetic methodologies have enabled researchers to achieve high yields and purity levels in the synthesis of this compound. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process.

Pharmacological Properties and Applications

Research into CAS No. 2751614-57-8 has revealed promising pharmacological properties, particularly in the fields of oncology and neurology. Studies have demonstrated that this compound exhibits potent anti-proliferative activity against various cancer cell lines, making it a potential candidate for anti-cancer drug development. Additionally, its ability to modulate neurotransmitter systems has led to investigations into its role in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Recent studies have also explored the use of CAS No. 2751614-57-8 as a ligand in metalloenzyme inhibition. Its unique electronic properties allow it to bind effectively with metal ions, making it a valuable tool in enzyme kinetics research. Furthermore, its application in drug delivery systems has been explored due to its ability to enhance drug solubility and bioavailability.

Advances in Computational Modeling

The advent of computational chemistry has significantly enhanced our understanding of CAS No. 2751614-57-8's molecular interactions. Advanced molecular docking studies have provided insights into its binding affinity with various biological targets, aiding in the design of more effective drug molecules. Machine learning algorithms are now being utilized to predict its pharmacokinetic profiles, thereby accelerating preclinical testing phases.

Environmental Impact and Sustainability

In line with global sustainability efforts, researchers are increasingly focusing on the environmental impact of CAS No. 2751614-57-8's production and usage. Green chemistry principles are being integrated into synthesis protocols to minimize waste generation and reduce energy consumption. Life cycle assessments are being conducted to evaluate the eco-friendliness of this compound throughout its lifecycle.

Future Prospects

The future of CAS No. 2751614-57-8 looks promising as ongoing research continues to uncover new applications across diverse fields. Collaborative efforts between academia and industry are expected to drive innovation in its development and utilization. With advancements in artificial intelligence and big data analytics, the discovery of novel therapeutic targets for this compound is anticipated.

In conclusion, CAS No. 2751614-57-8, or 1H-Pyrrolo[3,2-b]pyridine, 6-fluoro-2,3-dihydro-, hydrochloride (1:1) stands as a testament to the progress made in modern chemical research. Its versatile properties and wide-ranging applications underscore its importance in contemporary science and technology.